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Compound of Interest

Compound Name: Fluoflavine

Cat. No.: B15577675

Disclaimer: A specific Safety Data Sheet (SDS) for Fluoflavine (also known as ML-090) is not
readily available. The following guidance is based on general best practices for handling
potent, research-grade chemical compounds and safety data from structurally related acridine
dyes. This information should be used as a starting point for a comprehensive risk assessment,
and it is crucial to consult with your institution's Environmental Health and Safety (EHS)
department before handling this compound.

Fluoflavine is a selective NOX1 inhibitor and should be handled with care by trained personnel
in a laboratory setting.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Fluoflavine.
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. . Hand Body Respiratory
Operation Eye Protection . . .
Protection Protection Protection
Safety glasses o N95 or higher
o o _ Nitrile gloves _ :
Weighing and with side shields Fully buttoned rated respirator if

(double-gloving

Aliquoting (Solid)  or chemical laboratory coat dust can be
recommended)
splash goggles generated
) ) Work in a
Solution Chemical splash o - )
) Nitrile gloves Laboratory coat certified chemical
Preparation goggles
fume hood
Work in a well-
Handling Safety glasses o ventilated area or
] o ) Nitrile gloves Laboratory coat )
Solutions with side shields chemical fume
hood
) Heavy-duty nitrile  Laboratory coat, )
) Chemical splash ] N95 or higher
Spill Cleanup or neoprene disposable shoe ]
goggles rated respirator
gloves covers
Not generally
) Safety glasses o required if
Waste Disposal Nitrile gloves Laboratory coat

with side shields

handling sealed

containers

Operational Plan: Handling and Preparation of

Fluoflavine Solutions

1. Preparation and Precaution:

free of clutter.

Assemble all necessary equipment and reagents before starting.

Don the appropriate PPE as outlined in the table above.

Ensure the work area, such as a chemical fume hood or a designated benchtop, is clean and

Verify that a safety shower and eyewash station are readily accessible.[2]
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2. Weighing the Compound:

o Use an analytical balance inside a ventilated enclosure or a chemical fume hood to minimize
inhalation of any airborne powder.

e Use a clean spatula and weigh paper or a weigh boat.

o Carefully transfer the desired amount of Fluoflavine powder, avoiding the creation of dust.
o Securely close the primary container of Fluoflavine immediately after use.

3. Solution Preparation:

¢ In a chemical fume hood, add the desired solvent to the vessel containing the weighed
Fluoflavine.

e Gently swirl or sonicate the mixture to ensure complete dissolution.

o Clearly label the container with the chemical name, concentration, solvent, date of
preparation, and your initials.

4. Post-Handling Procedures:

o Clean all non-disposable equipment used, such as spatulas and glassware, with an
appropriate solvent.

» Dispose of all contaminated disposable items (e.g., weigh paper, gloves, pipette tips) in a
designated hazardous waste container.

» Wipe down the work surface with a suitable cleaning agent.

 Remove PPE in the correct order to avoid cross-contamination (gloves first, then lab coat,
followed by eye protection).

e Wash hands thoroughly with soap and water.

Disposal Plan
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All waste containing Fluoflavine, including contaminated PPE and cleaning materials, must be

treated as hazardous chemical waste.

Solid Waste: Collect all solid waste, including unused powder, contaminated weigh paper,
and disposable labware, in a clearly labeled, sealed container.

Liquid Waste: Collect all solutions containing Fluoflavine in a dedicated, sealed, and
properly labeled hazardous waste container. Do not dispose of Fluoflavine solutions down
the drain.[3]

Contaminated PPE: Dispose of all used gloves, lab coats, and other protective equipment in
the designated hazardous waste stream.

Labeling and Storage: All waste containers must be clearly labeled with "Hazardous Waste"
and the full chemical name "Fluoflavine." Store waste containers in a designated, secondary
containment area away from incompatible materials until they are collected by your
institution's EHS department.[3]

Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.[4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4]

Spill:

o Small Spill (Solid): Alert others in the area. Wearing appropriate PPE, gently cover the spill
with an absorbent material to avoid raising dust. Carefully sweep the material into a sealed
container for disposal. Clean the spill area with a suitable solvent.
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o Small Spill (Liquid): Alert others in the area. Wearing appropriate PPE, absorb the spill
with an inert material (e.g., vermiculite, sand). Place the absorbent material into a sealed
container for disposal. Clean the spill area with a suitable solvent.[4]

o Large Spill: Evacuate the area and notify your institution's EHS department immediately.

Visual Workflow for Handling Solid Fluoflavine
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Workflow for Handling Solid Fluoflavine

Preparation

1. Prepare clean work area (fume hood)

;

2. Don appropriate PPE

Har&ling

3. Weigh Fluoflavine in ventilated enclosure

;

4. Prepare solution in fume hood

;

5. Label container

Cleanup $Disposal

6. Clean non-disposable equipment

:

7. Dispose of contaminated waste

:

8. Clean work surface

:

9. Doff PPE correctly

:

10. Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of solid Fluoflavine.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15577675?utm_src=pdf-body-img
https://www.benchchem.com/product/b15577675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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